Cas no 1523618-31-6 (tert-butyl 4-oxo-6-azabicyclo[3.2.0]heptane-6-carboxylate)

• Product Name: tert-butyl 4-oxo-6-azabicyclo[3.2.0]heptane-6-carboxylate
• CAS No: 1523618-31-6
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD27987357
• CID: 3164456
• PubChem ID: 58739317
• Update Time: 2025-04-21

tert-butyl 4-oxo-6-azabicyclo[3.2.0]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-6-aza-bicyclo[3.2.0]heptane-6-carboxylic acid tert-butyl ester
• tert-butyl 4-oxo-6-azabicyclo[3.2.0]heptane-6-carboxylate
• P14364
• MFCD27987357
• AKOS025289770
• SB13376
• YKC61831
• CS-0048202
• 6-Boc-6-azabicyclo[3.2.0]heptan-4-one
• 1523618-31-6
• AS-52097
• tert-butyl4-oxo-6-azabicyclo[3.2.0]heptane-6-carboxylate
• 4-Oxo-6-aza-bicyclo[3.2.0]heptane-6-carboxylic acid t-butyl ester

• MDL： MFCD27987357
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-6-7-4-5-8(13)9(7)12/h7,9H,4-6H2,1-3H3
• InChI Key： FBONPFZMFQDEFQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC(C12)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes